N-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethylbenzamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethylbenzamide
• InChI: InChI=1S/C19H23NO3/c1-13-5-6-14(2)16(11-13)19(21)20-10-9-15-7-8-17(22-3)18(12-15)23-4/h5-8,11-12H,9-10H2,1-4H3,(H,20,21)
• InChI Key: NBSWLAXPGCGHDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NCCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethylbenzamide, also known as NBOMe, is a synthetic compound that belongs to the family of phenethylamines. NBOMe is a potent hallucinogenic drug that has gained popularity in recent years due to its availability and low cost. The chemical structure of NBOMe is similar to that of LSD, but it has a higher affinity for the 5-HT2A receptor, which is responsible for the hallucinogenic effects.

Mechanism of Action

The mechanism of action of N-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethylbenzamide involves the activation of the 5-HT2A receptor, which is a subtype of the serotonin receptor. The binding of N-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethylbenzamide to this receptor leads to the activation of downstream signaling pathways, including the phospholipase C pathway and the mitogen-activated protein kinase pathway. These pathways lead to the activation of various intracellular signaling molecules, resulting in the alteration of neuronal activity in the brain.
Biochemical and physiological effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethylbenzamide has been found to produce a range of biochemical and physiological effects, including hallucinations, altered perception of time and space, changes in mood, and increased heart rate and blood pressure. These effects are thought to be due to the activation of the 5-HT2A receptor and the subsequent alteration of neuronal activity in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethylbenzamide in lab experiments is its high potency and selectivity for the 5-HT2A receptor. This allows researchers to study the effects of hallucinogens on specific receptor subtypes and signaling pathways. However, one limitation is the potential for adverse effects, including cardiovascular and psychiatric effects, which can make it difficult to conduct experiments in vivo.

Future Directions

Future research on N-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethylbenzamide could focus on understanding the long-term effects of exposure to this compound, as well as its potential therapeutic uses. Additionally, further studies could investigate the effects of N-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethylbenzamide on other serotonin receptor subtypes and signaling pathways, as well as its interactions with other drugs and chemicals.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethylbenzamide has been used in scientific research to study the mechanism of action of hallucinogens and their effects on the brain. It has been found that N-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethylbenzamide binds to the 5-HT2A receptor with high affinity, leading to the activation of downstream signaling pathways. This activation results in the alteration of neuronal activity in various regions of the brain, leading to the characteristic hallucinogenic effects.